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Introduction: The Importance of Digoxin
Therapeutic Drug Monitoring
Digoxin is a cardiac glycoside medication used for centuries to treat heart failure and certain

cardiac arrhythmias. Its therapeutic efficacy is well-established; however, it possesses a narrow

therapeutic index, meaning the concentration range that provides therapeutic benefits is very

close to the range that causes toxicity. Clinical manifestations of digoxin toxicity can be severe

and may mimic the symptoms of the underlying cardiac disease, making clinical assessment

alone challenging.

Therefore, Therapeutic Drug Monitoring (TDRM) of serum digoxin concentration is crucial in

clinical studies and patient management. Accurate and precise measurement of digoxin levels

allows researchers and clinicians to:

Ensure concentrations are within the therapeutic range.

Optimize dosage regimens for individual patients.

Minimize the risk of adverse drug reactions and toxicity.

Investigate pharmacokinetic and pharmacodynamic relationships.
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These application notes provide an overview and detailed protocols for the principal analytical

techniques used to measure serum digoxin concentration in a clinical research setting.

Mechanism of Action of Digoxin
Digoxin's primary mechanism of action is the inhibition of the sodium-potassium adenosine

triphosphatase (Na+/K+-ATPase) pump in the myocardial cell membrane. This inhibition leads

to an increase in intracellular sodium, which in turn reduces the activity of the sodium-calcium

exchanger, leading to an increase in intracellular calcium concentration. The elevated

intracellular calcium enhances the contractility of the cardiac muscle (positive inotropic effect).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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